Cas no 438221-81-9 (2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid)
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid
- 2-(3-isobutoxyphenyl)-6-methylquinoline-4-carboxylicacid
- Oprea1_804709
- VS-05493
- H20892
- 6-methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid
- MFCD03074560
- BBL016705
- AKOS003308555
- SB72258
- STK431012
- CS-0317797
- 2-(3-isobutoxyphenyl)-6-methyl-4-quinolinecarboxylic acid
- 438221-81-9
- AK-968/41170481
- ALBB-000497
-
- MDL: MFCD03074560
- Inchi: 1S/C21H21NO3/c1-13(2)12-25-16-6-4-5-15(10-16)20-11-18(21(23)24)17-9-14(3)7-8-19(17)22-20/h4-11,13H,12H2,1-3H3,(H,23,24)
- InChI Key: KQCMTINULIFPGT-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)C1C=C(C(=O)O)C2C=C(C)C=CC=2N=1)CC(C)C
Computed Properties
- Exact Mass: 335.15214353Da
- Monoisotopic Mass: 335.15214353Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 59.4Ų
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I014075-250mg |
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid |
438221-81-9 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | I014075-500mg |
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid |
438221-81-9 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | I014075-1000mg |
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid |
438221-81-9 | 1g |
$ 480.00 | 2022-06-04 | ||
| abcr | AB380043-500 mg |
6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid |
438221-81-9 | 500MG |
€195.40 | 2022-06-10 | ||
| abcr | AB380043-1 g |
6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid |
438221-81-9 | 1g |
€228.00 | 2022-06-10 | ||
| abcr | AB380043-5 g |
6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid |
438221-81-9 | 5g |
€618.00 | 2022-06-10 | ||
| abcr | AB380043-10 g |
6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid |
438221-81-9 | 10g |
€1,008.00 | 2022-06-10 | ||
| Chemenu | CM265324-1g |
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid |
438221-81-9 | 97% | 1g |
$198 | 2022-06-11 | |
| Chemenu | CM265324-5g |
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid |
438221-81-9 | 97% | 5g |
$429 | 2021-08-18 | |
| abcr | AB380043-500mg |
6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid; . |
438221-81-9 | 500mg |
€205.00 | 2025-04-18 |
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid
Comprehensive Overview of 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 438221-81-9)
2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 438221-81-9) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isobutoxyphenyl and methylquinoline moieties, exhibits potential applications in drug development, particularly in targeting inflammatory pathways and enzyme modulation. Its molecular structure, combining a carboxylic acid functional group with a quinoline core, makes it a versatile intermediate for synthesizing bioactive molecules.
In recent years, the demand for quinoline-based compounds has surged due to their role in developing therapeutics for chronic diseases. Researchers are particularly interested in 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid for its potential to inhibit specific enzymes involved in inflammatory responses. This aligns with the growing focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical literature. The compound’s CAS No. 438221-81-9 is frequently referenced in patent filings and academic papers, highlighting its relevance in cutting-edge research.
The synthesis of 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and cyclization techniques. Its isobutoxy side chain enhances lipophilicity, which is critical for improving membrane permeability in drug candidates. This property is especially valuable in the design of central nervous system (CNS) drugs, a hot topic in pharmaceutical forums and AI-driven drug discovery platforms. The compound’s methylquinoline scaffold also contributes to its stability, making it a preferred choice for long-term studies.
From an industrial perspective, CAS No. 438221-81-9 is often explored for its scalability in production. Manufacturers are optimizing processes to reduce costs while maintaining high purity, addressing the cost-effectiveness concerns frequently raised in pharmaceutical outsourcing discussions. Additionally, the compound’s potential as a fluorescence probe has sparked interest in diagnostic applications, another trending area in biomedical research.
Environmental and safety profiles of 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid are rigorously evaluated to comply with global regulatory standards. Its low toxicity and biodegradability make it a sustainable option for green chemistry initiatives, a priority for modern life sciences companies. As the scientific community continues to explore its applications, CAS No. 438221-81-9 remains a promising candidate for next-generation therapeutics and diagnostics.
438221-81-9 (2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)